Cas no 89403-01-0 (5-Thiazoleacetic acid, 2-[[4-(carboxymethyl)phenyl]amino]-4-phenyl-)

5-Thiazoleacetic acid, 2-[[4-(carboxymethyl)phenyl]amino]-4-phenyl- structure
89403-01-0 structure
Product Name:5-Thiazoleacetic acid, 2-[[4-(carboxymethyl)phenyl]amino]-4-phenyl-
CAS No:89403-01-0
MF:C19H16N2O4S
MW:368.406343460083
CID:602097
PubChem ID:13299040
Update Time:2025-04-19

5-Thiazoleacetic acid, 2-[[4-(carboxymethyl)phenyl]amino]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazoleacetic acid, 2-[[4-(carboxymethyl)phenyl]amino]-4-phenyl-
    • 2-[4-[[5-(carboxymethyl)-4-phenyl-1,3-thiazol-2-yl]amino]phenyl]acetic acid
    • {2-[4-(Carboxymethyl)anilino]-4-phenyl-1,3-thiazol-5-yl}acetic acid
    • DTXSID30535613
    • 89403-01-0
    • Inchi: 1S/C19H16N2O4S/c22-16(23)10-12-6-8-14(9-7-12)20-19-21-18(13-4-2-1-3-5-13)15(26-19)11-17(24)25/h1-9H,10-11H2,(H,20,21)(H,22,23)(H,24,25)
    • InChI Key: QTJQRHWTUDOEDL-UHFFFAOYSA-N
    • SMILES: S1C(=NC(C2C=CC=CC=2)=C1CC(=O)O)NC1C=CC(CC(=O)O)=CC=1

Computed Properties

  • Exact Mass: 368.08307817g/mol
  • Monoisotopic Mass: 368.08307817g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 490
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 128Ų
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